Benzyl 2-[(2-nitrophenyl)methylidene]-3-oxobutanoate

• CAS RN: 61312-22-9
• Molecular Formula: C18H15NO5
• Molecular Weight: 325.3 g/mol
• IUPAC Name: benzyl 2-[(2-nitrophenyl)methylidene]-3-oxobutanoate
• InChI: InChI=1S/C18H15NO5/c1-13(20)16(11-15-9-5-6-10-17(15)19(22)23)18(21)24-12-14-7-3-2-4-8-14/h2-11H,12H2,1H3
• InChI Key: STARYSVRGFQTIG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(=CC1=CC=CC=C1[N+](=O)[O-])C(=O)OCC2=CC=CC=C2

Description

Benzyl 2-[(2-nitrophenyl)methylidene]-3-oxobutanoate is a useful research compound. Its molecular formula is C18H15NO5 and its molecular weight is 325.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-nitrobenzaldehyde (3.023 g), benzyl acetoacetate (3.802 g) and piperidine (272.5 mg) in benzene (10 ml), was treated in a substantially similar manner that of Example 1-11) to give a brown oil (6.94 g) of benzyl 2-(2-nitrobenzylidene)acetoacetate, which was further treated with ethyl 3-amino-4,4-diethoxycrotonate (4.34 g) to give a dark brown oil (10.3 g). This oil was purified by column chromatography on silica-gel and the resultant oil (3.8 g) was crystallized to give crystals (1.65 g) of benzyl 2-methyl-4-(2-nitrophenyl)-5-ethoxycarbonyl-6-diethoxymethyl-1,4-dihydropyridine-3-carboxylate, m.p. 103° to 103.5° C. (recrystallized from a mixture of diisopropyl ether and n-hexane).